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Compound of Interest

Compound Name: 1-Fluoro-2-iodoethane

Cat. No.: B1294473 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling and Disposal of 1-Fluoro-2-iodoethane.

This document provides critical safety and logistical information for the handling and disposal of

1-Fluoro-2-iodoethane, a highly flammable and toxic halogenated hydrocarbon. Adherence to

these protocols is essential to ensure personnel safety and regulatory compliance in a

laboratory setting.

Immediate Safety and Hazard Information
1-Fluoro-2-iodoethane is a hazardous chemical that requires stringent safety measures. It is

classified as toxic if swallowed, in contact with skin, or inhaled, and it can cause skin and

serious eye irritation.[1][2] Furthermore, it is a highly flammable liquid and vapor.[3]
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Property Value Source

CAS Number 762-51-6 [4]

Molecular Formula C2H4FI [2][5]

Molecular Weight 173.96 g/mol [2]

Appearance
Colorless to light yellow clear

liquid

Boiling Point 98-102 °C [5][6]

Flash Point 16.2 °C [5][6]

Density 2.136 g/cm³ at 25 °C [5][6]

Storage

Store at 2-8°C in a well-

ventilated place. Keep

container tightly closed.[4]

GHS Hazard Statements

H225: Highly flammable liquid

and vaporH301: Toxic if

swallowedH311: Toxic in

contact with skinH331: Toxic if

inhaledH315: Causes skin

irritationH319: Causes serious

eye irritation

[1][2]

Operational Plan: Step-by-Step Handling
Procedures
All handling of 1-Fluoro-2-iodoethane must be conducted within a certified chemical fume

hood to minimize inhalation exposure.[7]

1. Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The following PPE is mandatory

when handling 1-Fluoro-2-iodoethane:
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Hand Protection: Chemical-resistant gloves are required. Given the nature of halogenated

hydrocarbons, neoprene or nitrile gloves are recommended. Always inspect gloves for tears

or punctures before use.[8]

Eye Protection: Chemical safety goggles and a face shield are necessary to protect against

splashes.[9][10]

Body Protection: A flame-resistant lab coat and closed-toe, chemical-resistant shoes are

required.[10] For tasks with a higher risk of splashing, a chemical-resistant apron should be

worn over the lab coat.

Respiratory Protection: If there is a risk of inhalation despite working in a fume hood, a

NIOSH-certified respirator with an organic vapor cartridge is necessary.[11]

2. Engineering Controls

Fume Hood: Always handle 1-Fluoro-2-iodoethane inside a properly functioning chemical

fume hood.[7]

Ventilation: Ensure the laboratory is well-ventilated.[1]

Safety Shower and Eyewash Station: An accessible and operational safety shower and

eyewash station are critical in case of accidental exposure.[12]

3. Handling Protocol

Avoid Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot

surfaces. Use only non-sparking tools.[3]

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[3]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling.[1]

Spill Management: In case of a spill, evacuate the area and remove all ignition sources.

Absorb the spill with inert material such as sand or vermiculite and place it in a labeled,
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sealed container for disposal.[1]

Disposal Plan: Step-by-Step Waste Management
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Segregation

1-Fluoro-2-iodoethane is a halogenated organic compound and must be disposed of as

hazardous waste.[7]

Crucially, do not mix halogenated organic waste with non-halogenated waste streams.[7]

This is to avoid complications and increased costs in the disposal process.

2. Waste Container

Use a designated, clearly labeled, and leak-proof container for halogenated organic waste.

[7]

The container must have a secure screw-top cap to prevent the escape of vapors.[7]

3. Labeling

The waste container must be labeled "Hazardous Waste" and "Halogenated Organic Waste."

[7]

List all chemical constituents and their approximate concentrations on the label.

4. Storage of Waste

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials and ignition sources, pending collection by a certified waste disposal

company.

Emergency Procedures
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In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water.[3] Seek medical attention.

In case of eye contact: Immediately flush the eyes with fresh running water for at least 15

minutes, holding the eyelids open.[1] Seek immediate medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[13]

If swallowed: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[13]
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Workflow for Handling and Disposal of 1-Fluoro-2-iodoethane

Preparation
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Disposal Emergency Actions
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Caption: Workflow for the safe handling and disposal of 1-Fluoro-2-iodoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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